Cas no 21399-29-1 (3,5-bis(4-chlorophenyl)-1H-pyrazole)

• Product Name: 3,5-bis(4-chlorophenyl)-1H-pyrazole
• CAS No: 21399-29-1
• MF: C₁₅H₁₀Cl₂N₂
• MW: 289.159301280975
• CID: 2857578
• PubChem ID: 12436641
• Update Time: 2025-05-23

3,5-bis(4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• CHEMBL218323
• CS-0359675
• 21399-29-1
• AKOS000311455
• STK349888
• 3,5-bis(4-chlorophenyl)-1H-pyrazole

• MDL： MFCD08696340
• Inchi： 1S/C15H10Cl2N2/c16-12-5-1-10(2-6-12)14-9-15(19-18-14)11-3-7-13(17)8-4-11/h1-9H,(H,18,19)
• InChI Key： SHAXFXZWVBCSPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC(=CC=2)Cl)=NN1

Computed Properties

• Exact Mass: 288.0221037Da
• Monoisotopic Mass: 288.0221037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-bis(4-chlorophenyl)-1H-pyrazole

Introduction to 3,5-bis(4-chlorophenyl)-1H-pyrazole (CAS No. 21399-29-1)

3,5-bis(4-chlorophenyl)-1H-pyrazole, with the Chemical Abstracts Service (CAS) number 21399-29-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrazole, a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of 4-chlorophenyl groups at the 3 and 5 positions imparts unique chemical and biological properties to this molecule, making it a subject of extensive study in various scientific disciplines.

The structure of 3,5-bis(4-chlorophenyl)-1H-pyrazole can be represented as C₁₅H₁₀Cl₂N₂. The molecular weight is approximately 287.16 g/mol. The compound's physical properties include a melting point of around 160-162°C and a boiling point of approximately 400°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO).

In terms of its chemical reactivity, 3,5-bis(4-chlorophenyl)-1H-pyrazole exhibits typical behavior of pyrazole derivatives. It can undergo various chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coordination with metal ions. These properties make it a versatile building block in organic synthesis and drug design.

The biological significance of 3,5-bis(4-chlorophenyl)-1H-pyrazole has been explored in numerous studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3,5-bis(4-chlorophenyl)-1H-pyrazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that 3,5-bis(4-chlorophenyl)-1H-pyrazole could be developed into a novel therapeutic agent for cancer treatment.

In addition to its therapeutic potential, 3,5-bis(4-chlorophenyl)-1H-pyrazole has been studied for its role in central nervous system (CNS) disorders. Preclinical research has shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to reduce oxidative stress and inhibit neuroinflammation.

The safety profile of 3,5-bis(4-chlorophenyl)-1H-pyrazole is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3,5-bis(4-chlorophenyl)-1H-pyrazole (CAS No. 21399-29-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound.